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Compound Name: DTLL

Cat. No.: B047882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dithiothreitol (DTT), also known as Cleland's reagent, is a cornerstone in protein biochemistry,

prized for its potent ability to reduce disulfide bonds.[1][2] This guide provides an in-depth look

at the core properties of DTT, its mechanism of action, and its critical applications in research

and development, offering a technical resource for laboratory professionals.

Core Properties and Specifications
DTT is a small organosulfur compound whose utility is defined by its chemical and physical

characteristics.[2] A summary of its key quantitative properties is provided below, allowing for

easy reference in experimental design.
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Property Value Notes

Molecular Formula C₄H₁₀O₂S₂

Molecular Weight 154.25 g/mol [3][4]

Appearance White crystalline powder [3][5]

Melting Point 42-44 °C [3][6]

Redox Potential -0.33 V (at pH 7) [3][7][8][9]

pKa of Thiol Groups 9.2 and 10.1 [3][8]

Optimal pH Range > 7.0
The reducing power is limited

at lower pH values.[1][3][8]

Solubility
Highly soluble in water,

ethanol, and acetone.
[7][8]

Mechanism of Action: A Two-Step Reduction
The primary function of DTT is to reduce disulfide bonds (-S-S-) in proteins to their

corresponding sulfhydryl groups (-SH).[2] This process is crucial for denaturing proteins for

analysis, preventing aggregation, and maintaining protein function during purification. The

reduction occurs via a two-step thiol-disulfide exchange reaction.

Mixed Disulfide Formation: One of DTT's thiol groups attacks the protein's disulfide bond,

forming an unstable mixed-disulfide intermediate.[1][10]

Intramolecular Cyclization: The second thiol group on DTT then attacks the mixed disulfide,

forming a stable, six-membered cyclic disulfide. This reaction is highly favorable and drives

the equilibrium towards the reduction of the protein's disulfide bond.[1][3][10]

This efficient, intramolecular cyclization makes DTT a much stronger reducing agent than

monothiol compounds like β-mercaptoethanol.[10]
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Mechanism of protein disulfide bond reduction by DTT.

Key Applications in Protein Biochemistry
DTT's versatility makes it an indispensable tool in a wide range of applications.
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Application
Typical Working
Concentration

Purpose

SDS-PAGE Sample

Preparation
50-100 mM

To fully reduce disulfide bonds,

ensuring protein denaturation

for accurate separation by

molecular weight.[2][8][11][12]

Enzyme Activity Preservation 1-10 mM

To maintain cysteine residues

in a reduced state, preserving

the catalytic activity of

sensitive enzymes.[1][8][9]

Preventing Protein

Aggregation
1-10 mM

To prevent the formation of

intermolecular disulfide bonds

that lead to aggregation during

purification and storage.[1][13]

Protein Crystallization 5 mM

To prevent dimerization or

oligomerization that can

interfere with crystal formation.

[14]

RNA Isolation Varies

To inactivate ribonucleases

(RNases), which contain

disulfide bonds essential for

their activity, thereby protecting

RNA from degradation.[1]

Logical Flow: Maintaining a Reducing Environment
The efficacy of DTT lies in its ability to exist in both reduced and oxidized forms, creating a

dynamic equilibrium that maintains a reducing environment for proteins in solution.
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Redox relationship between DTT and a target protein.

Experimental Protocols
Proper preparation and handling of DTT are critical for experimental success. DTT is not stable

in solution and is susceptible to air oxidation, especially at pH values above 7.[3][7] Therefore,

it is highly recommended to prepare DTT solutions fresh for each use.[7][8]

Protocol 1: Preparation of a 1 M DTT Stock Solution
Materials:

Dithiothreitol (DTT), solid powder

High-purity, deionized water

Sterile microcentrifuge tubes

Sterile filter (0.22 µm) and syringe

Procedure:

Weigh out 1.55 g of DTT powder.[7]

Dissolve the powder in 10 mL of high-purity deionized water to achieve a final concentration

of 1 M.[7]

Sterilize the solution by passing it through a 0.22 µm filter. Do not autoclave DTT solutions,

as heat can cause degradation.[8]
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Dispense the solution into single-use aliquots in sterile microcentrifuge tubes.

Store the aliquots at -20°C. Once thawed, an aliquot should not be refrozen.[5][7][8]

Protocol 2: Protein Sample Preparation for Reducing
SDS-PAGE
This workflow outlines the standard procedure for reducing and denaturing protein samples

prior to electrophoresis.

Start: Protein Sample

Add SDS-PAGE loading buffer
to protein sample

Add 1 M DTT stock to a final
concentration of 50-100 mM

Heat sample at 85-95°C
for 5 minutes

Centrifuge briefly to
collect sample

Load sample onto
SDS-PAGE gel

End: Electrophoresis
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Workflow for preparing a reduced protein sample for SDS-PAGE.

Detailed Steps:

To your protein solution, add a concentrated SDS-PAGE loading buffer (e.g., 6x) to achieve a

1x final concentration.[12]

From a freshly thawed 1 M DTT stock, add the required volume to reach a final concentration

between 50 mM and 100 mM.[10][11][12]

Vortex the sample gently to mix.

Heat the sample at 85-95°C for 5 minutes to facilitate denaturation and reduction.[12] Note:

Avoid boiling (100°C) as it can lead to protein degradation.[11]

After heating, briefly centrifuge the tube to collect the contents.

The sample is now ready to be loaded onto a polyacrylamide gel for electrophoresis.[12]

Stability and Storage Considerations
Solid DTT is hygroscopic and sensitive to heat and air oxidation.[7][8] It should be stored

desiccated at 2-8°C under an inert gas for long-term stability (up to 3 years).[7]

DTT solutions are significantly less stable. The half-life of DTT at 20°C is 40 hours at pH 6.5

but drops to just 1.4 hours at pH 8.5.[3] The presence of metal ions can catalyze oxidation; this

can be mitigated by including a chelating agent like EDTA in the buffer.[3] For this reason, stock

solutions should always be stored frozen in single-use aliquots.[8]

Conclusion
Dithiothreitol is a powerful and versatile reducing agent that is fundamental to a vast array of

techniques in protein biochemistry. Its ability to efficiently reduce disulfide bonds is critical for

protein analysis, purification, and the preservation of biological activity. A thorough

understanding of its properties, mechanism, and proper handling, as outlined in this guide, is
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essential for achieving reliable and reproducible experimental outcomes in research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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